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For Immediate Release

A Comprehensive Overview of 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC) for Advanced

Research and Pharmaceutical Development

This technical guide provides an in-depth analysis of the physicochemical properties of

dioleoyl lecithin, also known as dioleoylphosphatidylcholine (DOPC). موجز in a clear and

concise format, this document serves as an essential resource for researchers, scientists, and

drug development professionals working with this critical phospholipid. The guide presents

quantitative data in structured tables, details key experimental methodologies, and visualizes

complex processes through diagrams, offering a thorough understanding of DOPC's behavior

and function.

Core Physicochemical Properties
Dioleoyl lecithin is a naturally occurring phospholipid that plays a crucial role in the structure

and function of biological membranes. Its amphipathic nature, consisting of a hydrophilic

phosphocholine head group and two hydrophobic oleic acid tails, dictates its self-assembly into

various structures in aqueous environments, most notably liposomes. Understanding its

fundamental physicochemical properties is paramount for its application in drug delivery

systems, membrane biophysics, and as a model for biological membranes.
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Below is a summary of the key physicochemical properties of dioleoyl lecithin:

Property Value References

Molecular Formula C₄₄H₈₄NO₈P [1]

Molecular Weight 786.1 g/mol [1]

Synonyms

1,2-dioleoyl-sn-glycero-3-

phosphocholine, DOPC, 18:1

(Δ9-Cis) PC

Appearance Crystalline solid [1]

Gel-to-Liquid Crystalline Phase

Transition Temperature (Tm)
-17 to -20 °C

Critical Micelle Concentration

(CMC) in bulk oil

20 µM (at 45 °C), 50 µM (at

room temperature)
[2]

Table 1: Key Physicochemical Properties of Dioleoyl Lecithin (DOPC)

Solvent Solubility References

Ethanol ~25 mg/mL [1]

Chloroform ~20 mg/mL [1]

Water Insoluble (forms liposomes)

Table 2: Solubility of Dioleoyl Lecithin (DOPC) in Various Solvents

Experimental Protocols
Accurate characterization of dioleoyl lecithin's properties relies on robust experimental

methodologies. This section details the protocols for two fundamental techniques used to

determine its transition temperature and critical micelle concentration.
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Determination of Transition Temperature (Tm) by
Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique that measures the difference

in the amount of heat required to increase the temperature of a sample and a reference. It is

widely used to determine the phase transition temperature of lipids.

Protocol:

Sample Preparation:

Prepare a suspension of dioleoyl lecithin liposomes in a suitable buffer (e.g., phosphate-

buffered saline, PBS). The concentration of the lipid suspension typically ranges from 1 to

10 mg/mL.

Ensure the liposomes are unilamellar by techniques such as extrusion or sonication.

Instrument Setup:

Calibrate the DSC instrument with appropriate standards (e.g., indium) for temperature

and enthalpy.

Use an empty hermetically sealed pan as a reference.

Measurement:

Accurately weigh a small amount of the liposome suspension (typically 10-20 µL) into an

aluminum DSC pan and hermetically seal it.

Place the sample and reference pans into the DSC cell.

Equilibrate the system at a temperature well below the expected transition temperature

(e.g., -40 °C for DOPC).

Heat the sample at a constant rate (e.g., 1-5 °C/min) to a temperature well above the

transition temperature (e.g., 20 °C for DOPC).

Record the heat flow as a function of temperature.
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Data Analysis:

The phase transition will appear as an endothermic peak on the thermogram.

The temperature at the peak maximum is taken as the transition temperature (Tm).

The area under the peak corresponds to the enthalpy of the transition (ΔH).

Sample Preparation DSC Measurement Data Analysis

Prepare DOPC Liposome Suspension Ensure Unilamellar Vesicles Calibrate DSC Instrument Load Sample and Reference Equilibrate at Low Temperature Heat at Constant Rate Record Heat Flow vs. Temperature Identify Endothermic Peak Determine Tm and ΔH

Click to download full resolution via product page

DSC Experimental Workflow

Determination of Critical Micelle Concentration (CMC) by
Fluorescence Spectroscopy
Fluorescence spectroscopy is a sensitive technique used to determine the CMC of surfactants

and lipids. It utilizes a fluorescent probe that exhibits different fluorescence characteristics in

polar (aqueous) and non-polar (micellar) environments.

Protocol:

Reagent Preparation:

Prepare a stock solution of a fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene

(DPH) or pyrene, in a suitable organic solvent (e.g., methanol or acetone).

Prepare a series of dioleoyl lecithin solutions of varying concentrations in an aqueous

buffer.

Sample Preparation:
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Add a small aliquot of the fluorescent probe stock solution to each dioleoyl lecithin
solution. The final probe concentration should be very low to avoid self-quenching.

Incubate the solutions to allow the probe to partition into the lipid aggregates.

Fluorescence Measurement:

Use a spectrofluorometer to measure the fluorescence intensity of each sample.

For pyrene, the ratio of the intensity of the first and third vibronic peaks (I₁/I₃) is often used,

as this ratio is sensitive to the polarity of the microenvironment.

For DPH, the fluorescence intensity or anisotropy can be measured.

Data Analysis:

Plot the fluorescence parameter (e.g., I₁/I₃ ratio for pyrene, or fluorescence intensity for

DPH) as a function of the logarithm of the dioleoyl lecithin concentration.

The plot will typically show two distinct linear regions. The concentration at the intersection

of these two lines is the Critical Micelle Concentration (CMC).

Sample Preparation Fluorescence Measurement Data Analysis

Prepare DOPC Solutions (Varying Concentrations) Add Fluorescent Probe Incubate for Equilibration Measure Fluorescence Parameter Plot Fluorescence vs. log[DOPC] Identify Inflection Point Determine CMC

Click to download full resolution via product page

CMC Determination Workflow

Involvement in Cellular Signaling Pathways
Dioleoyl lecithin and its metabolites are integral components of cellular signaling cascades,

influencing a variety of physiological processes.

Phosphoinositide 3-kinase (PI3K)/Akt Signaling Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1233198?utm_src=pdf-body
https://www.benchchem.com/product/b1233198?utm_src=pdf-body
https://www.benchchem.com/product/b1233198?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The PI3K/Akt pathway is a crucial signaling cascade that regulates cell growth, proliferation,

survival, and metabolism. Phosphatidylinositols, which are structurally related to

phosphatidylcholines like DOPC, are key players in this pathway.

Upon stimulation by growth factors, receptor tyrosine kinases (RTKs) activate PI3K. PI3K then

phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol

3,4,5-trisphosphate (PIP3). PIP3 acts as a docking site for proteins containing a pleckstrin

homology (PH) domain, such as Akt (also known as protein kinase B). The recruitment of Akt to

the plasma membrane leads to its phosphorylation and activation. Activated Akt then

phosphorylates a multitude of downstream targets, orchestrating various cellular responses.

While DOPC itself is not directly phosphorylated by PI3K, its presence in the cell membrane

provides the necessary environment for these signaling events to occur.
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PI3K/Akt Signaling Pathway

Role in Reverse Cholesterol Transport via LCAT
Dioleoyl lecithin is a substrate for the enzyme Lecithin:Cholesterol Acyltransferase (LCAT),

which plays a pivotal role in reverse cholesterol transport (RCT). RCT is the process by which
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excess cholesterol from peripheral tissues is transported back to the liver for excretion, a

critical mechanism for preventing atherosclerosis.

LCAT catalyzes the transfer of an acyl group from the sn-2 position of a phosphatidylcholine

molecule, such as DOPC, to the free hydroxyl group of cholesterol, forming a cholesteryl ester.

This reaction primarily occurs on the surface of high-density lipoprotein (HDL) particles. The

esterification of cholesterol makes it more hydrophobic, causing it to move from the surface to

the core of the HDL particle. This process creates a concentration gradient that facilitates the

continued efflux of free cholesterol from cells to HDL, driving the RCT pathway.
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Role of DOPC in LCAT-mediated RCT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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